N-[2-(3-Phenyl-1,2,4-oxadiazol-5-yl)propyl]oxirane-2-carboxamide

• IUPAC Name: N-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)propyl]oxirane-2-carboxamide
• InChI: InChI=1S/C14H15N3O3/c1-9(7-15-13(18)11-8-19-11)14-16-12(17-20-14)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,18)
• InChI Key: FPKIUMWZXYVKJM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1CO1)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds that contain two carbon atoms, two nitrogen atoms, and one oxygen atom. They are known to be a part of many marketed drugs and have been synthesized as anti-infective agents with anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has been achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, wherein nitrogen has been a stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Mechanism of Action

While the specific mechanism of action for your compound is not available, 1,2,4-oxadiazoles have been synthesized as anti-infective agents and have shown activity against various infectious diseases.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. They have potential applications in various fields such as medicinal chemistry, material science, and high-energy molecules.